Cas no 327611-65-4 ((1S,2S,3R,5S)-(2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPT-3-YL)-METHANOL)

(1S,2S,3R,5S)-(2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPT-3-YL)-METHANOL structure
327611-65-4 structure
Product Name:(1S,2S,3R,5S)-(2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPT-3-YL)-METHANOL
CAS No:327611-65-4
MF:C11H21NO
MW:183.290543317795
CID:891633
PubChem ID:17039406
Update Time:2025-04-19

(1S,2S,3R,5S)-(2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPT-3-YL)-METHANOL Chemical and Physical Properties

Names and Identifiers

    • (1S,2S,3R,5S)-(2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPT-3-YL)-METHANOL
    • acetocyclopropyl taxotere
    • acetylcyclopropyl docetaxel
    • Valinolamine
    • Valiolamine
    • Valiolamine hydrate
    • Inchi: 1S/C11H21NO/c1-10(2)7-4-8(6-13)11(3,12)9(10)5-7/h7-9,13H,4-6,12H2,1-3H3/t7-,8+,9+,11-/m1/s1
    • InChI Key: VETFELSGHLFPFA-UYAYMFIHSA-N
    • SMILES: OC[C@@H]1C[C@@H]2C[C@H]([C@]1(C)N)C2(C)C

Computed Properties

  • Exact Mass: 183.16200
  • Monoisotopic Mass: 183.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 0.973
  • Boiling Point: 257.5°C at 760 mmHg
  • Flash Point: 109.6°C
  • Refractive Index: 1.486
  • PSA: 46.25000
  • LogP: 2.07860

(1S,2S,3R,5S)-(2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPT-3-YL)-METHANOL Related Literature

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